N-(2-chlorophenyl)-2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C15H11ClN2O4S/c16-11-6-2-3-7-12(11)17-14(19)9-18-15(20)10-5-1-4-8-13(10)23(18,21)22/h1-8H,9H2,(H,17,19)
• InChI Key: FDFURGJSEBRBDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C15H11ClN2O4S
• Molecular Weight: 350.8 g/mol

Description

N-(2-chlorophenyl)-2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide, also known as COTI-2, is a small molecule compound that has been studied for its potential as an anti-cancer agent. It was first synthesized in 2009 by a team of researchers led by Dr. Wayne Danter at Critical Outcome Technologies Inc. (COTI), a biotechnology company based in Canada.

Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

Compounds closely related to N-(2-chlorophenyl)-2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide have been synthesized and studied for their vibrational spectra and electronic properties. These studies included photochemical and thermochemical modeling to assess their potential as photosensitizers in dye-sensitized solar cells (DSSCs), where they showed good light harvesting efficiency and free energy of electron injection. Moreover, their nonlinear optical (NLO) activity was investigated, indicating potential for various photonic applications. Additionally, molecular docking studies were conducted to understand the binding interactions of these compounds with biological targets such as Cyclooxygenase 1 (COX1), hinting at potential medicinal applications (Mary et al., 2020).

Antitumor Activity

Research on derivatives of benzothiazole, similar in structure to the compound , has demonstrated antitumor activity. These studies involve the synthesis of new derivatives and their screening against a panel of human tumor cell lines, identifying specific compounds with considerable anticancer activity against certain cancer cell lines. This suggests the potential of such compounds in developing new anticancer drugs (Yurttaş et al., 2015).

Synthesis and Structural Studies

Another aspect of scientific research on similar compounds involves their synthesis and the study of their structural properties. For instance, novel derivatives have been synthesized through carbodiimide condensation, with their structures confirmed by various spectroscopic methods and, in some cases, single-crystal X-ray diffraction. Such studies not only contribute to the chemistry of these compounds but also pave the way for further exploration of their biological activities and potential applications in material science (Yu et al., 2014).

Metabolic Stability Investigations

Investigations into the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have led to the exploration of various heterocyclic analogs to improve metabolic stability. Such research not only enhances our understanding of these compounds' biological interactions but also assists in the design of more effective therapeutic agents (Stec et al., 2011).